Cas no 708213-35-8 (Imidazo[1,2-a]pyridine, 6-bromo-2-(chloromethyl)-3-nitro-)

• Product Name: Imidazo[1,2-a]pyridine, 6-bromo-2-(chloromethyl)-3-nitro-
• CAS No: 708213-35-8
• MF: C₈H₅BrClN₃O₂
• MW: 290.501199483871
• MDL: MFCD08704640
• CID: 4153850
• PubChem ID: 11185390
• Update Time: 2025-06-08

Imidazo[1,2-a]pyridine, 6-bromo-2-(chloromethyl)-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine, 6-bromo-2-(chloromethyl)-3-nitro-
• 6-BROMO-2-CHLOROMETHYL-3-NITROIMIDAZO[1,2-A] PYRIDINE
• MFCD08704640
• 6-Bromo-2-(chloromethyl)-3-nitroimidazo-[1,2-a]pyridine
• CHEMBL2441893
• CS-0455108
• 6-Bromo-2-(chloromethyl)-3-nitroimidazo[1,2-a]pyridine
• AKOS025116829
• 708213-35-8

• MDL： MFCD08704640
• Inchi： 1S/C8H5BrClN3O2/c9-5-1-2-7-11-6(3-10)8(13(14)15)12(7)4-5/h1-2,4H,3H2
• InChI Key： RMHRTCYJCAYXMX-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=NC(CCl)=C([N+](=O)[O-])N2C=1

Computed Properties

• Exact Mass: 288.92537Da
• Monoisotopic Mass: 288.92537Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 63.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on Imidazo[1,2-a]pyridine, 6-bromo-2-(chloromethyl)-3-nitro-

Recent Advances in the Study of Imidazo[1,2-a]pyridine Derivatives: Focus on 6-Bromo-2-(chloromethyl)-3-nitro- (CAS: 708213-35-8)

The compound 6-bromo-2-(chloromethyl)-3-nitro-imidazo[1,2-a]pyridine (CAS: 708213-35-8) has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. As a key intermediate, this imidazo[1,2-a]pyridine derivative serves as a building block for the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs. Recent studies have highlighted its potential in targeting specific pathways involved in cancer and infectious diseases, making it a compound of high interest for pharmaceutical research.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the structural optimization of 6-bromo-2-(chloromethyl)-3-nitro-imidazo[1,2-a]pyridine to enhance its binding affinity for protein kinases. The study utilized molecular docking and density functional theory (DFT) calculations to predict the compound's interactions with kinase domains. Experimental validation confirmed its inhibitory activity against several cancer-related kinases, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for further development in oncology therapeutics.

Another notable application of this compound was reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, where it was used as a precursor for the synthesis of novel antimicrobial agents. The study demonstrated that derivatives of 6-bromo-2-(chloromethyl)-3-nitro-imidazo[1,2-a]pyridine exhibited broad-spectrum activity against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics.

Recent advancements in synthetic methodologies have also improved the accessibility of 6-bromo-2-(chloromethyl)-3-nitro-imidazo[1,2-a]pyridine. A 2023 Organic Process Research & Development paper described a scalable, one-pot synthesis route with a yield exceeding 85%, addressing previous challenges in large-scale production. This development is particularly significant for industrial applications, as it reduces costs and environmental impact while maintaining high purity standards.

Ongoing research continues to explore the therapeutic potential of this compound. Current clinical trials are investigating its derivatives as potential treatments for inflammatory bowel disease (IBD) and certain types of leukemia. Preliminary results from these trials are expected in late 2024, which may further validate the compound's pharmacological relevance. As the understanding of its mechanism of action deepens, 6-bromo-2-(chloromethyl)-3-nitro-imidazo[1,2-a]pyridine (CAS: 708213-35-8) is poised to play an increasingly important role in the development of next-generation therapeutics.